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Compound of Interest

Compound Name: NVS-VHL720

Cat. No.: B12370099

These application notes provide detailed protocols for utilizing NanoBRET and HiBiT assay
technologies to characterize the molecular glue degrader, NVS-VHL720. NVS-VHL720
facilitates the degradation of its neosubstrate, Cysteine Dioxygenase 1 (CDO1), by inducing a
ternary complex with the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1][2][3] The following
protocols are intended for researchers, scientists, and drug development professionals
investigating the mechanism and efficacy of molecular glue degraders.

Introduction to NVS-VHL720

NVS-VHL720 is a small molecule molecular glue that induces the proteasomal degradation of
CDOL1.[1][2][3] Unlike traditional inhibitors, NVS-VHL720 functions by creating a novel protein-
protein interaction surface between VHL and CDOL1, leading to the ubiquitination and
subsequent degradation of CDO1.[1][2][3] The NanoBRET and HiBiT assays are powerful tools
to dissect the key steps in this process: ternary complex formation and target protein
degradation.

Data Presentation

The following table summarizes the quantitative data for NVS-VHL720 in inducing the
degradation of CDO1 and its interaction with the VHL-CDO1 complex.
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Parameter Assay Type

Value

Cell Line

Description

absDCso HiBIT

8 nM

HEK293T

The absolute
concentration of
NVS-VHL720
required to
induce 50%
degradation of
CDOL1.[4]

Dmax HIiBIT

98%

HEK293T

The maximum
percentage of
CDO1
degradation
observed upon
treatment with
NVS-VHL720.[4]

ACso TR-FRET

71 nM

The
concentration of
NVS-VHL720
required to
achieve 50% of
the maximum
recruitment of
CDOL1 to VHL.[4]

K_D SPR

72 nM

The equilibrium
dissociation
constant for the
binary interaction
between NVS-
VHL720 and
VHL.[4]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of NVS-VHL720 and the workflows

for the NanoBRET and HiBiT assays.
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NVS-VHL720 Mediated CDO1 Degradation
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NanoBRET Assay Workflow
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HiBiT Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for NVS-VHL720 using
NanoBRET and HiBiT Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12370099#nanobret-and-hibit-assays-for-nvs-vhi720]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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